Cas no 2097864-05-4 (2-(4-methylpiperazine-1-carbonyl)-2,3-dihydro-1H-isoindole)

• Product name: 2-(4-methylpiperazine-1-carbonyl)-2,3-dihydro-1H-isoindole
• CAS No: 2097864-05-4
• MF: C₁₄H₁₉N₃O
• MW: 245.320163011551
• CID: 6440011
• PubChem ID: 126853108

2-(4-methylpiperazine-1-carbonyl)-2,3-dihydro-1H-isoindole Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylpiperazine-1-carbonyl)-2,3-dihydro-1H-isoindole
• F6543-8711
• AKOS032466600
• 1,3-dihydroisoindol-2-yl-(4-methylpiperazin-1-yl)methanone
• 2097864-05-4

• Inchi： 1S/C14H19N3O/c1-15-6-8-16(9-7-15)14(18)17-10-12-4-2-3-5-13(12)11-17/h2-5H,6-11H2,1H3
• InChI Key： VTQMNUTUQCLJRX-UHFFFAOYSA-N
• SMILES： O=C(N1CC2C=CC=CC=2C1)N1CCN(C)CC1

Computed Properties

• Exact Mass: 245.152812238g/mol
• Monoisotopic Mass: 245.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 26.8Ų

Additional information on 2-(4-methylpiperazine-1-carbonyl)-2,3-dihydro-1H-isoindole

2-(4-Methylpiperazine-1-carbonyl)-2,3-dihydro-1H-isoindole: A Comprehensive Overview

The compound with CAS No 2097864-05-4, known as 2-(4-methylpiperazine-1-carbonyl)-2,3-dihydro-1H-isoindole, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a piperazine moiety with an isoindole framework. The 4-methylpiperazine group adds complexity to the molecule, while the isoindole core provides a rigid and planar structure that can be advantageous in various applications.

Recent studies have highlighted the potential of this compound in drug discovery. Its structure suggests that it may act as a ligand for various biological targets, including enzymes and receptors. The piperazine ring is a common feature in many bioactive compounds due to its ability to form hydrogen bonds and interact with protein surfaces. The methyl group substitution on the piperazine ring further enhances its chemical diversity, potentially allowing for more specific interactions with biological systems.

One of the most intriguing aspects of 2-(4-methylpiperazine-1-carbonyl)-2,3-dihydro-1H-isoindole is its synthetic versatility. Researchers have developed several methods to synthesize this compound, often leveraging the principles of click chemistry and other modern synthetic techniques. These methods not only improve the efficiency of synthesis but also allow for the incorporation of additional functional groups, expanding its potential applications.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its molecular weight is around 300 g/mol, making it suitable for various analytical techniques including mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.

Recent research has also explored the biological activity of this compound. In vitro studies have shown that it exhibits moderate inhibitory activity against certain kinases, suggesting its potential as a lead compound in anticancer drug development. Additionally, its ability to penetrate cellular membranes makes it a promising candidate for drug delivery systems.

The isoindole core of this compound plays a crucial role in its stability and reactivity. Isoindoles are known for their aromaticity and resistance to oxidation, which are desirable properties in many chemical reactions. The presence of the carbonyl group further enhances its reactivity, making it a valuable intermediate in organic synthesis.

Another area where this compound has shown promise is in materials science. Its rigid structure and conjugated system make it a potential candidate for use in organic electronics. Researchers have explored its application as a component in organic light-emitting diodes (OLEDs) and other electronic devices, although further studies are needed to fully realize its potential in this field.

In conclusion, 2-(4-methylpiperazine-1-carbonyl)-2,3-dihydro-1H-isoindole is a multifaceted compound with applications spanning drug discovery, organic synthesis, and materials science. Its unique structure and versatile properties make it an exciting subject for further research. As new studies emerge, we can expect to uncover even more insights into its potential uses and contributions to various scientific disciplines.